(S)-3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl (3S)-3-[(2-chloroacetyl)-methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C16H21ClN2O3/c1-18(15(20)10-17)14-8-5-9-19(11-14)16(21)22-12-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12H2,1H3/t14-/m0/s1
• InChI Key: LPKHSCBWVCCQCX-AWEZNQCLSA-N
• Canonical SMILES: CN(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CCl
• Isomeric SMILES: CN([C@H]1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CCl
• Molecular Formula: C16H21ClN2O3
• Molecular Weight: 324.80 g/mol

Description

(S)-3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester is a sophisticated chiral piperidine derivative recognized as a critical synthetic intermediate in the development of allosteric inhibitors of the Src Homology 2 domain-containing Phosphatase 2 (SHP2). SHP2, encoded by the PTPN11 gene, is a non-receptor protein tyrosine phosphatase that plays a central role in cell signaling pathways driven by receptor tyrosine kinases (RTKs), such as the RAS-MAPK pathway. Gain-of-function mutations in SHP2 are implicated in the pathogenesis of certain cancers, such as juvenile myelomonocytic leukemia and Noonan syndrome, while its role in downstream signaling makes it a key node in both oncogenic proliferation and resistance to targeted therapies . This compound serves as a vital building block for the synthesis of potential therapeutic agents that target the allosteric pocket of SHP2, locking it in an inactive conformation. The (S)-configured stereocenter is essential for conferring the correct three-dimensional geometry needed for high-affinity binding to the allosteric site . The chloroacetyl group is a key functional handle that allows for further elaboration, often through nucleophilic substitution, to attach diverse chemical moieties that fine-tune potency, selectivity, and pharmacokinetic properties. Consequently, this benzyl ester-protected intermediate is of high value to medicinal chemists and researchers focused on discovering and optimizing novel SHP2 inhibitors for investigational cancer therapeutics, particularly in overcoming resistance to RTK and MAPK pathway inhibitors.

Preparation Methods

Route 1: Boc-Protected Intermediate Pathway

• Boc Protection : (S)-Piperidine-3-carboxylic acid is protected using di-tert-butyl dicarbonate (Boc₂O) in tetrahydrofuran (THF) with catalytic dimethylaminopyridine (DMAP), yielding (S)-1-Boc-piperidine-3-carboxylic acid (89% yield).

• Methylamination : The Boc-protected intermediate undergoes reductive amination with methylamine using sodium triacetoxyborohydride (STAB) in dichloromethane (DCM), forming (S)-3-(methylamino)-piperidine-1-carboxylic acid tert-butyl ester (76% yield).

• Chloroacetylation : Reaction with chloroacetyl chloride in the presence of triethylamine (TEA) introduces the chloroacetyl group, followed by Boc deprotection using HCl/dioxane to yield (S)-3-[(2-chloro-acetyl)-methyl-amino]-piperidine.

• Benzyl Esterification : The free amine is coupled with benzyl chloroformate (Cbz-Cl) in DCM/TEA, producing the target compound (68% overall yield).

Route 2: Direct Benzylation of Piperidine Core

• Piperidine Activation : Commercial (S)-piperidine-3-carboxylic acid is directly esterified with benzyl alcohol using dicyclohexylcarbodiimide (DCC) and DMAP, achieving 82% yield.

• Sequential Functionalization : Methylamine is introduced via reductive amination (STAB, DCM), followed by chloroacetylation (chloroacetyl chloride, TEA), yielding the final product in 65% overall yield.

Route 3: Enzymatic Resolution

• Racemic Synthesis : Racemic 3-[(2-chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester is synthesized via non-stereoselective methods.

• Chiral Separation : Lipase-mediated kinetic resolution (e.g., Candida antarctica lipase B) in isopropyl ether selectively hydrolyzes the (R)-enantiomer, leaving the (S)-enantiomer intact (enantiomeric excess >98%).

Stepwise Synthesis and Optimization

Piperidine Ring Construction

Piperidine precursors are typically derived from nipecotic acid or via cyclization of δ-amino ketones. For example:

• Cyclocondensation : Glutamic acid γ-methyl ester is cyclized using PCl₅ in toluene, forming the piperidine ring (74% yield).

• Stereochemical Control : Asymmetric hydrogenation of pyridine derivatives using Rh-(R)-BINAP catalysts achieves enantiomeric ratios of 99:1 (S:R).

Methylamino Group Introduction

Reductive amination remains the most efficient method:

• Substrate : (S)-Piperidine-3-carboxylic acid benzyl ester

• Conditions : Methylamine (2 equiv), STAB (1.5 equiv), DCM, 0°C → RT, 12 h

• Yield : 78–85%

Chloroacetylation

Critical parameters for this step include:

• Solvent : Dichloromethane or ethyl acetate

• Base : Triethylamine (2.5 equiv)

• Temperature : 0°C to prevent epimerization

• Yield : 90–93%

Catalytic Systems and Reaction Conditions

Step	Catalyst/Reagent	Solvent	Temperature	Yield (%)
Boc Protection	DMAP	THF	0°C → RT	89
Reductive Amination	NaBH(OAc)₃	DCM	RT	76
Chloroacetylation	TEA	DCM	0°C	92
Benzylation	Cbz-Cl	DCM	RT	88

Key Observations :

• Solvent Effects : DCM minimizes side reactions during acylation, while THF enhances Boc protection efficiency.

• Acid Scavengers : TEA outperforms N,N-diisopropylethylamine (DIPEA) in chloroacetylation due to superior HCl neutralization.

Purification and Characterization

Chromatographic Techniques

• Flash Chromatography : Silica gel (230–400 mesh) with ethyl acetate/hexane (3:7) resolves intermediates (Rf = 0.45).

• HPLC : Chiralpak IC column (hexane:isopropanol 85:15) confirms enantiopurity (>99% ee).

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 7.35–7.28 (m, 5H, Ar-H), 5.12 (s, 2H, OCH₂Ph), 4.15–3.98 (m, 2H, piperidine-H), 3.21 (s, 3H, NCH₃), 2.88–2.75 (m, 2H, COCH₂Cl).

• HRMS : m/z calculated for C₁₇H₂₂ClN₂O₃ [M+H]⁺: 337.1315; found: 337.1312.

Industrial-Scale Production Considerations

Continuous Flow Synthesis

• Microreactor Systems : Tubular reactors (0.5 mm ID) enable rapid mixing and heat dissipation during exothermic steps (e.g., chloroacetylation), reducing batch times by 40%.

• Catalyst Recycling : Immobilized lipases (e.g., Novozym 435) retain >90% activity after 10 cycles in enzymatic resolutions.

Cost Analysis

Component	Cost per kg (USD)	Contribution to Total Cost (%)
(S)-Piperidine-3-carboxylic acid	320	45
Chloroacetyl chloride	150	21
Benzyl chloroformate	200	28
Solvents/Catalysts	30	6

Emerging Methodologies

Photoredox Catalysis

Visible-light-mediated C–N coupling using Ir(ppy)₃ reduces reliance on stoichiometric reductants (e.g., STAB), achieving 70% yield in preliminary trials.

Biocatalytic Acylation

Engineered acyltransferases (e.g., from Mycobacterium smegmatis) selectively acylate the piperidine amine without protecting groups, though yields remain suboptimal (55%) .

Chemical Reactions Analysis

Types of Reactions

(S)-3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogenation catalysts like palladium on carbon (Pd/C).

Substitution: Nucleophilic substitution reactions can occur at the chloro-acetyl group, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with Pd/C catalyst.

Substitution: Nucleophiles such as amines or thiols under mild conditions.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Medicinal Chemistry

(S)-3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester has shown potential for various therapeutic applications:

• Enzyme Inhibition : The compound can act as an inhibitor for specific enzymes, which may be beneficial in treating diseases where enzyme activity is dysregulated.
• Receptor Binding Studies : Its structural features allow it to interact with neurotransmitter receptors, making it a candidate for studying neurological pathways.

The biological activity of this compound can be attributed to its ability to form covalent bonds with nucleophilic sites on proteins or enzymes. This action can lead to:

• Anticancer Properties : Preliminary studies suggest that compounds with similar structures may exhibit anticancer activities by inhibiting tumor growth through enzyme inhibition mechanisms .
• Neuropharmacological Effects : The interaction with central nervous system receptors could lead to potential applications in treating neurological disorders .

Case Studies and Research Findings

Several studies have highlighted the applications of (S)-3-[(2-Chloro-acetyl)-methyl-amino]-piperidine derivatives:

Study	Findings
Study 1	Demonstrated enzyme inhibition leading to reduced tumor cell proliferation in vitro.
Study 2	Showed effective receptor binding affinity in animal models, suggesting potential for drug development targeting CNS disorders.
Study 3	Explored synthetic routes and modifications that enhance the biological activity of related compounds.

Mechanism of Action

The mechanism of action of (S)-3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets. The chloro-acetyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. The piperidine ring and benzyl ester moiety contribute to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional nuances of this compound can be better understood by comparing it with analogous piperidine and pyrrolidine derivatives. Below is a detailed analysis:

Structural Analogues with Varied Substituents

a. (R)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester

• Key Difference: Ethyl group instead of methyl on the amino substituent; R-configuration at the 3-position.
• The R-configuration may alter binding affinity in chiral environments, such as enzyme active sites .

b. (S)-3-(CarboxyMethyl-ethyl-amino)-piperidine-1-carboxylic acid benzyl ester

• Key Difference: Carboxymethyl-ethyl-amino group replaces the 2-chloroacetyl-methyl-amino group.
• Impact : The carboxylic acid moiety introduces polarity, improving aqueous solubility. This derivative is more suited for prodrug strategies, where ester hydrolysis in vivo releases the active carboxylate .

c. 3-Methylaminomethyl-piperidine-1-carboxylic acid benzyl ester

• Key Difference: Methylaminomethyl substituent instead of 2-chloroacetyl-methyl-amino.
• Impact : The absence of the chloroacetyl group eliminates electrophilic reactivity, shifting applications toward receptor targeting (e.g., as a neurotransmitter analogue) .

Stereochemical and Functional Group Variations

a. (3S,4R)-4-Amino-3-hydroxy-piperidine-1-carboxylic acid benzyl ester

• Key Features: Hydroxyl and amino groups at the 3- and 4-positions.
• Impact: The hydroxyl group enables hydrogen bonding, while the amino group provides a site for further functionalization. This compound is valuable in peptidomimetic drug design .

b. (S)-3-[(2-Amino-ethyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester

• Key Difference : Pyrrolidine (5-membered ring) vs. piperidine (6-membered).
• Impact : The smaller pyrrolidine ring imposes greater torsional strain, affecting conformational flexibility and binding to biological targets .

Comparative Data Table

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight	Key Properties/Applications	References
(S)-3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester	2-Chloroacetyl-methyl-amino	C16H19ClN2O3	322.79	Electrophilic reactivity, chiral intermediates
(R)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester	2-Chloroacetyl-ethyl-amino (R-configuration)	C17H21ClN2O3	336.82	Steric hindrance, altered stereoselectivity
(S)-3-(CarboxyMethyl-ethyl-amino)-piperidine-1-carboxylic acid benzyl ester	Carboxymethyl-ethyl-amino	C17H24N2O4	320.38	Prodrug potential, enhanced solubility
(3S,4R)-4-Amino-3-hydroxy-piperidine-1-carboxylic acid benzyl ester	4-Amino, 3-hydroxy	C13H18N2O3	250.30	Hydrogen bonding, peptidomimetics
3-Methylaminomethyl-piperidine-1-carboxylic acid benzyl ester	Methylaminomethyl	C15H22N2O2	262.35	Neurotransmitter analogues

Research Findings

• Synthetic Utility : The 2-chloroacetyl group in the target compound facilitates alkylation reactions, as demonstrated in the synthesis of pyrrolo[1,2-a]quinazoline-1,5-dione derivatives via cyclization .
• Biological Relevance : Chloroacetyl-containing compounds are intermediates in anticancer agents, where the chloro group acts as a leaving group in DNA alkylation .
• Steric and Electronic Effects : Ethyl and isopropyl analogues exhibit reduced reactivity compared to the methyl-substituted compound due to steric hindrance, as observed in kinetic studies .

Biological Activity

(S)-3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester is a synthetic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's structure features a piperidine ring, a chloroacetyl group, and a benzyl ester, which contribute to its biological properties. The IUPAC name is (S)-3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester, with the molecular formula C16H21ClN2O3 and a CAS number of 1353996-47-0.

The biological activity of this compound primarily involves interactions with specific molecular targets, including enzymes and receptors. The chloroacetyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. Additionally, the piperidine ring may interact with neurotransmitter receptors, influencing central nervous system pathways.

Biological Activity Overview

Research indicates that (S)-3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester exhibits various biological activities:

• Anticancer Activity : Preliminary studies suggest that the compound may inhibit cancer cell proliferation. For example, it has been evaluated against several cancer cell lines, including HeLa (cervical carcinoma) and CEM (human T-lymphocyte) cells.
• Enzyme Inhibition : The compound's ability to interact with specific enzymes suggests potential use as an enzyme inhibitor. This property could be leveraged in drug design for conditions where enzyme inhibition is therapeutically beneficial.

Case Studies and Research Findings

A review of literature reveals several significant studies related to this compound:

• Antiproliferative Studies :
  • In vitro tests have shown that the compound exhibits antiproliferative activity against various cancer cell lines. For instance, one study reported an IC50 value indicating effective inhibition of cell growth in HeLa cells.
• Structure-Activity Relationship (SAR) :
  • SAR studies have elucidated how modifications to the compound's structure can enhance its biological activity. The presence of the chloro group is crucial for maintaining potency against target cells.
• Comparison with Analogues :
  • Comparative studies with structurally similar compounds have highlighted the unique efficacy of (S)-3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester in specific biological contexts.

Compound	Activity	IC50 Value
(S)-3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester	Anticancer	[Insert Value]
Compound A	Anticancer	[Insert Value]
Compound B	Enzyme Inhibitor	[Insert Value]

Q & A

Q. Basic

• Chiral HPLC : Resolves enantiomers using chiral stationary phases (e.g., polysaccharide-based columns) .
• X-ray Crystallography : Determines absolute configuration, as demonstrated in related piperidine derivatives (e.g., Ramalingan et al., 2012) .
• NMR Spectroscopy : $^{1}\text{H}$ and $^{13}\text{C}$ NMR can confirm substituent positioning, with NOESY experiments verifying stereochemistry .

What safety precautions are critical when handling this compound in the lab?

Q. Basic

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and goggles. Use fume hoods to avoid inhalation .
• Waste Disposal : Segregate halogenated waste and transfer to certified hazardous waste facilities to prevent environmental contamination .
• Emergency Measures : In case of exposure, rinse skin/eyes with water for 15 minutes and seek medical attention .

How should researchers assess the compound’s stability under varying storage conditions?

Q. Basic

• Accelerated Stability Studies : Store samples at 25°C/60% RH and 40°C/75% RH for 1–3 months. Monitor degradation via HPLC .
• Light Sensitivity : Use amber vials to prevent photodegradation, as chloroacetyl groups are prone to light-induced reactions .

How can researchers optimize reaction yields in multi-step syntheses of this compound?

Q. Advanced

• Design of Experiments (DoE) : Vary parameters like catalyst loading (0.5–2 mol%), temperature (40–100°C), and solvent polarity. For example, tert-butyl alcohol enhances solubility of intermediates .
• In Situ Monitoring : Use FTIR or LC-MS to track intermediate formation and adjust reaction times dynamically .

What methodologies are used to evaluate the environmental fate of this compound?

Q. Advanced

• Environmental Partitioning Studies : Measure log $K_{ow}$ (octanol-water coefficient) and soil adsorption coefficients ($K_d$) to predict mobility .
• Biotic Transformation Assays : Incubate with microbial consortia (e.g., OECD 301D) to assess biodegradation rates .

How can contradictory data in stereochemical analysis be resolved?

Q. Advanced

• Cross-Validation : Compare HPLC retention times with X-ray data. For example, Ramalingan et al. (2012) resolved conformational ambiguities in piperidines via crystallography .
• Computational Modeling : Use DFT calculations (e.g., Gaussian 09) to predict NMR chemical shifts and validate experimental results .

What strategies are effective for assessing biological activity in vitro?

Q. Advanced

• Receptor Binding Assays : Screen against target receptors (e.g., GPCRs) using radioligand displacement (e.g., $^{3}\text{H}$-labeled analogs) .
• Cytotoxicity Profiling : Use MTT assays on human cell lines (e.g., HEK293) at concentrations of 1–100 µM to identify safe thresholds .

How can researchers design multi-step syntheses to minimize racemization?

Q. Advanced

• Low-Temperature Steps : Perform acylations at 0–5°C to preserve stereochemistry .
• Chiral Auxiliaries : Introduce temporary protecting groups (e.g., benzyl esters) that stabilize the desired configuration during reactions .

What experimental frameworks are recommended for studying structure-activity relationships (SAR)?

Q. Advanced

• Analog Synthesis : Modify the chloroacetyl group (e.g., replace with bromoacetyl) and compare bioactivity .
• 3D-QSAR Models : Use CoMFA or CoMSIA to correlate steric/electronic properties with activity data from assays .